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Cat. No.: B1338957 Get Quote

Abstract
The tert-butyloxycarbonyl (Boc) group is one of the most widely utilized protecting groups for

amines in organic synthesis, valued for its stability in various conditions and facile cleavage

under mild acidic treatment.[1][2] Tert-butyl (2-formylphenyl)carbamate, also known as 2-

(Boc-amino)benzaldehyde, serves as a bifunctional reagent that allows for the introduction of a

protected amine functionality onto a primary or secondary amine via reductive amination.[3]

This method provides a stable protected secondary or tertiary amine, which can be deprotected

in two stages: removal of the Boc group under acidic conditions, followed by cleavage of the N-

benzyl bond if required. This strategy is particularly useful in multi-step synthesis where

orthogonal protection schemes are necessary.[3]

Introduction
In complex molecule and pharmaceutical synthesis, the selective protection and deprotection

of amine groups is a critical step.[4] Unprotected amines can interfere with various reactions

due to their nucleophilicity and basicity. Tert-butyl (2-formylphenyl)carbamate offers an

efficient method for amine protection through the formation of an N-(2-(Boc-amino)benzyl)

group. The protection reaction proceeds via a reductive amination, a robust and widely used

transformation in medicinal chemistry that forms a new carbon-nitrogen bond.[5]

The resulting protected amine contains a Boc group, which is stable to most nucleophiles and

bases but is readily cleaved by anhydrous acids like trifluoroacetic acid (TFA) or hydrochloric
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acid (HCl).[6][7] This allows for selective deprotection while other protecting groups, such as

benzyl (Bn) or fluorenylmethyloxycarbonyl (Fmoc), remain intact.[7]

Physicochemical Properties of the Reagent
Property Value Reference(s)

Chemical Name
tert-Butyl (2-

formylphenyl)carbamate
[8]

Synonyms

2-(Boc-amino)benzaldehyde,

(2-Formylphenyl)carbamic acid

tert-butyl ester

[8]

CAS Number 74965-38-1 [8]

Molecular Formula C₁₂H₁₅NO₃ [8]

Molecular Weight 221.25 g/mol [8]

Appearance Solid [9]

Melting Point 57-61°C [9]

Storage Conditions 2-8°C [8]

Mechanism of Protection and Deprotection
The protection of a primary or secondary amine (R¹R²NH) using tert-butyl (2-
formylphenyl)carbamate proceeds via a two-step, one-pot reductive amination.[3] First, the

amine nucleophilically attacks the carbonyl carbon of the aldehyde, forming an iminium ion

intermediate. Second, a mild reducing agent, such as sodium triacetoxyborohydride (STAB) or

sodium cyanoborohydride (NaBH₃CN), reduces the iminium ion to yield the stable protected

amine.[3]

Deprotection of the Boc group is an acid-catalyzed hydrolysis.[1] Protonation of the carbamate

carbonyl by a strong acid (e.g., TFA) facilitates the departure of the stable tert-butyl cation,

which forms isobutylene.[7] The resulting carbamic acid is unstable and rapidly decarboxylates

to release the free amine and carbon dioxide.[7]
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Protection via Reductive Amination Deprotection (Boc Removal)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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